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Compound of Interest

Compound Name: 2-Tert-butylphenol

Cat. No.: B146161 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-tert-butylphenol, ensuring the safety of laboratory personnel and environmental

protection. This procedure should be executed in compliance with all federal, state, and local

regulations.

Immediate Safety and Handling Precautions
Before handling 2-tert-butylphenol waste, it is crucial to be aware of its hazards. It is harmful if

swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and is

harmful if inhaled.[1][2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-tert-
butylphenol waste:

Eye/Face Protection: Chemical splash goggles and a face shield.[4]

Skin Protection: A lab coat or other protective clothing and chemical-resistant gloves (e.g.,

nitrile or PVC).[4][5]

Respiratory Protection: If working with powders where dust may be generated or if ventilation

is inadequate, use a NIOSH/MSHA approved respirator.[2][4]

Waste Segregation and Collection
Proper segregation of waste is critical. Never mix incompatible waste streams.
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Designate Containers: Use separate, clearly labeled, and sealable containers for different

types of waste.[5]

Labeling: Before adding any waste, label the container with "Hazardous Waste," the full

chemical name "2-tert-butylphenol Waste," and list any other chemical constituents with

their approximate percentages.[5]

Waste Types:

Organic Waste: Solutions of 2-tert-butylphenol in organic solvents should be placed in a

"Non-Halogenated Organic Hazardous Waste" container.[6]

Aqueous Waste: Aqueous layers from extractions containing 2-tert-butylphenol should be

collected in a designated "Aqueous Hazardous Waste" container.[6]

Solid Waste: Solid 2-tert-butylphenol, contaminated filter paper, or absorbent materials

should be collected in a "Solid Hazardous Waste" container.[6]

Empty Containers: Empty containers that held 2-tert-butylphenol may retain residue and

must be treated as hazardous waste.[5] Do not reuse them.[5]

Storage and Disposal
Temporary Storage: Store sealed waste containers in a designated, cool, dry, and well-

ventilated satellite accumulation area.[5] This area should be secure and away from

incompatible materials like strong oxidizing agents.[5][7]

Final Disposal: Arrange for the collection of the hazardous waste with your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

[5][6] The final disposal method must be conducted at an approved waste disposal plant,

often through industrial combustion.[3][8]

Prohibition: Do not dispose of 2-tert-butylphenol waste down the drain or with regular

household garbage.[5][9] It must be handled as regulated hazardous waste.[5]
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The following table summarizes key quantitative data for the handling and transport of 2-tert-
butylphenol waste.

Parameter Value Reference

UN Number
UN3145 (for Alkylphenols,

liquid, n.o.s.)
[9]

UN2922 (for Corrosive liquids,

toxic, n.o.s.)

DOT Hazard Class 8 (Corrosive) [4]

GHS Hazard Statements
H302, H311, H314, H332,

H411
[1]

GHS Pictograms

Skull and Crossbones,

Corrosion, Health Hazard,

Exclamation Mark,

Environment

[1]

Experimental Protocols
Protocol for Small Spill Cleanup
This protocol outlines the steps for managing a small, contained spill of 2-tert-butylphenol in a

laboratory setting.

Materials:

Full Personal Protective Equipment (PPE)

Inert absorbent material (e.g., vermiculite, sand, earth)

Spark-proof tools (e.g., scoop, dustpan)[6]

Sealable, labeled hazardous waste container[4]

Procedure:
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Evacuate and Secure: Immediately alert personnel in the vicinity and evacuate the

immediate area.[6]

Control Ignition Sources: Remove all sources of ignition from the area.[4][6]

Ensure Ventilation: Provide adequate ventilation to the spill area.[8]

Containment: Prevent the spill from spreading and from entering drains or waterways.[6][8]

Absorption: For liquid spills, cover and absorb the material with an inert absorbent like

vermiculite or sand. For solid spills, carefully sweep or scoop the material, avoiding dust

generation.[4]

Collection: Using spark-proof tools, carefully place the absorbed material and any

contaminated debris into a suitable container labeled for hazardous waste disposal.[4][6]

Decontamination: Clean the spill area thoroughly. Decontaminate any equipment used with a

suitable solvent, and dispose of the rinsate as hazardous organic waste.[6]

Disposal: Seal the waste container and move it to the designated satellite accumulation area

for pickup.

Mandatory Visualization
The following diagrams illustrate the procedural workflows for waste disposal and spill

response.
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Figure 1: 2-Tert-butylphenol Disposal Workflow
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Caption: Disposal workflow for 2-tert-butylphenol waste.
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Figure 2: Spill Response Decision Tree
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Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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